![molecular formula C18H18N4S B5320523 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole](/img/structure/B5320523.png)
1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole, also known as E2B, is a benzimidazole derivative that has been extensively studied for its potential biological and pharmacological properties. E2B is a heterocyclic compound that has a thiomethyl group attached to one of the benzimidazole rings, which gives it unique properties that make it a promising candidate for various applications.
Mechanism of Action
The mechanism of action of 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in various biological processes. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, and has also been shown to have antibacterial and antifungal properties.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of certain enzymes and proteins, the induction of cell cycle arrest and apoptosis, and the inhibition of bacterial and fungal growth. It has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole is its versatility, as it has been shown to have a range of biological and pharmacological properties that make it a promising candidate for various applications. However, one of the limitations of this compound is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different biological systems.
Future Directions
There are many potential future directions for research on 1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole, including investigating its potential use as a therapeutic agent in the treatment of various diseases, exploring its mechanism of action in more detail, and developing new synthesis methods that could improve its efficiency and yield. Additionally, further research could be done to investigate the potential side effects and toxicity of this compound, as well as its interactions with other drugs and compounds.
Synthesis Methods
1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole can be synthesized through a multistep process that involves the reaction of 2-mercaptobenzimidazole with ethyl iodide, followed by the reaction of the resulting compound with 6-methyl-1H-benzimidazole. The final product can be obtained through purification and crystallization.
Scientific Research Applications
1-ethyl-2-{[(6-methyl-1H-benzimidazol-2-yl)thio]methyl}-1H-benzimidazole has been extensively studied for its potential biological and pharmacological properties. It has been shown to have antimicrobial, antifungal, and antitumor activities, and has been investigated for its potential use as a therapeutic agent in the treatment of various diseases.
properties
IUPAC Name |
1-ethyl-2-[(6-methyl-1H-benzimidazol-2-yl)sulfanylmethyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4S/c1-3-22-16-7-5-4-6-14(16)19-17(22)11-23-18-20-13-9-8-12(2)10-15(13)21-18/h4-10H,3,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWICSIACWPJTNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2N=C1CSC3=NC4=C(N3)C=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.